Cas no 2270906-76-6 (7H-Pyrrolo[2,3-d]pyrimidine, 2-chloro-7-(2-methylpropyl)-4-(4-morpholinyl)-)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidine, 2-chloro-7-(2-methylpropyl)-4-(4-morpholinyl)-
• CAS No: 2270906-76-6
• MF: C₁₄H₁₉ClN₄O
• MW: 294.779861688614
• MDL: MFCD31716749
• CID: 4781392
• Update Time: 2025-10-28

7H-Pyrrolo[2,3-d]pyrimidine, 2-chloro-7-(2-methylpropyl)-4-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine, 2-chloro-7-(2-methylpropyl)-4-(4-morpholinyl)-

• MDL： MFCD31716749
• Inchi： 1S/C14H19ClN4O/c1-10(2)9-19-4-3-11-12(16-14(15)17-13(11)19)18-5-7-20-8-6-18/h3-4,10H,5-9H2,1-2H3
• InChI Key： VLIKJRKSMBCQMA-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(N2CCOCC2)=C2C=CN(CC(C)C)C2=N1

Additional information on 7H-Pyrrolo[2,3-d]pyrimidine, 2-chloro-7-(2-methylpropyl)-4-(4-morpholinyl)-

Comprehensive Overview of 7H-Pyrrolo[2,3-d]pyrimidine, 2-chloro-7-(2-methylpropyl)-4-(4-morpholinyl)- (CAS No. 2270906-76-6)

The compound 7H-Pyrrolo[2,3-d]pyrimidine, 2-chloro-7-(2-methylpropyl)-4-(4-morpholinyl)- (CAS No. 2270906-76-6) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical research and medicinal chemistry. This pyrrolopyrimidine derivative is characterized by its unique structural features, including a chloro substitution at the 2-position, a 2-methylpropyl group at the 7-position, and a morpholinyl moiety at the 4-position. These modifications make it a valuable scaffold for drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

In recent years, the demand for 7H-Pyrrolo[2,3-d]pyrimidine derivatives has surged due to their potential applications in treating various diseases, including cancer and inflammatory disorders. Researchers are particularly interested in how the 2-chloro-7-(2-methylpropyl)-4-(4-morpholinyl)- substitution pattern influences the compound's bioavailability and binding affinity to biological targets. This molecule is often discussed in the context of small-molecule drug development and structure-activity relationship (SAR) studies, making it a hot topic in academic and industrial research.

The synthesis of CAS No. 2270906-76-6 involves multi-step organic reactions, including palladium-catalyzed cross-coupling and nucleophilic substitution. Its pyrrolopyrimidine core is a privileged structure in medicinal chemistry, known for mimicking purine bases and interacting with ATP-binding sites in enzymes. This property has led to its exploration in kinase inhibitor design, a field that has grown exponentially with the rise of personalized medicine and targeted cancer therapies.

From a commercial perspective, 7H-Pyrrolo[2,3-d]pyrimidine, 2-chloro-7-(2-methylpropyl)-4-(4-morpholinyl)- is primarily supplied to pharmaceutical companies and research institutions engaged in drug discovery programs. Its market value is tied to the growing interest in protein kinase inhibitors, which account for a significant portion of modern drug development pipelines. The compound's morpholine-containing side chain is particularly noteworthy, as morpholine rings are frequently used to improve solubility and pharmacokinetic properties in drug candidates.

Quality control for CAS 2270906-76-6 typically involves advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy to ensure high purity levels (>98%). The compound is usually supplied as a solid powder under inert conditions to maintain stability. Storage recommendations generally include protection from light and moisture at controlled temperatures, which are standard practices for most pharmaceutical intermediates.

In the context of intellectual property, several patents have been filed covering pyrrolopyrimidine derivatives with similar substitution patterns, indicating the commercial potential of this chemical space. The 2-chloro-7-(2-methylpropyl)-4-(4-morpholinyl)- variant represents an important building block for medicinal chemists working on next-generation therapeutics, particularly in oncology research where kinase modulation plays a crucial role.

Environmental and safety considerations for handling 7H-Pyrrolo[2,3-d]pyrimidine, 2-chloro-7-(2-methylpropyl)-4-(4-morpholinyl)- follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this material, as with all fine chemicals used in research settings.

The future outlook for CAS No. 2270906-76-6 appears promising, given the continued expansion of kinase-targeted drug development. Its structural features align well with current trends in fragment-based drug design and computational chemistry approaches. As pharmaceutical companies increasingly focus on precision medicine, compounds like this pyrrolopyrimidine derivative are likely to remain in high demand as valuable intermediates and research tools.

For researchers interested in 7H-Pyrrolo[2,3-d]pyrimidine scaffolds, this particular derivative offers an excellent starting point for further modifications. The presence of both chloro and morpholinyl groups provides multiple vectors for chemical diversification, making it a versatile building block in medicinal chemistry optimization programs. Its application potential extends beyond oncology to other therapeutic areas where kinase modulation may be beneficial.

In summary, 7H-Pyrrolo[2,3-d]pyrimidine, 2-chloro-7-(2-methylpropyl)-4-(4-morpholinyl)- (CAS 2270906-76-6) represents an important compound in modern drug discovery efforts. Its unique structural features and potential biological activities make it a subject of ongoing research interest, particularly in the context of developing targeted therapies and small-molecule inhibitors. As the pharmaceutical industry continues to explore new chemical entities for therapeutic applications, this pyrrolopyrimidine derivative is well-positioned to play a significant role in future drug development campaigns.